Cas no 869111-41-1 (Cyclohexylmethyl N-tosyloxycarbamate)
869111-41-1 structure
Product Name:Cyclohexylmethyl N-tosyloxycarbamate
CAS No:869111-41-1
MF:C15H21NO5S
MW:327.395943403244
MDL:MFCD28098318
CID:1863932
PubChem ID:101493785
Update Time:2025-04-21
Cyclohexylmethyl N-tosyloxycarbamate Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexylmethyl N-tosyloxycarbamate
- 869111-41-1
- Cyclohexylmethyl tosyloxycarbamate
- C16539
- cyclohexylmethyl (tosyloxy)carbamate
- Cyclohexylmethyltosyloxycarbamate
-
- MDL: MFCD28098318
- Inchi: 1S/C15H21NO5S/c1-12-7-9-14(10-8-12)22(18,19)21-16-15(17)20-11-13-5-3-2-4-6-13/h7-10,13H,2-6,11H2,1H3,(H,16,17)
- InChI Key: ZVSGTYRLXHAITP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)ONC(=O)OCC1CCCCC1
Computed Properties
- Exact Mass: 327.11404394g/mol
- Monoisotopic Mass: 327.11404394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 90.1Ų
Experimental Properties
- Melting Point: 89-91℃
Cyclohexylmethyl N-tosyloxycarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM203901-5g |
cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 97% | 5g |
$224 | 2021-06-15 | |
| Chemenu | CM203901-10g |
cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 97% | 10g |
$421 | 2021-06-15 | |
| Chemenu | CM203901-25g |
cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 97% | 25g |
$842 | 2021-06-15 | |
| Chemenu | CM203901-5g |
cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 97% | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM203901-10g |
cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 97% | 10g |
$*** | 2023-05-29 | |
| Chemenu | CM203901-25g |
cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 97% | 25g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1003980-5g |
cyclohexylmethyl tosyloxycarbamate |
869111-41-1 | 95% | 5g |
$560 | 2024-07-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744620-1g |
Cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 98% | 1g |
¥618.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744620-5g |
Cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 98% | 5g |
¥1865.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744620-10g |
Cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 98% | 10g |
¥3225.00 | 2024-04-27 |
Cyclohexylmethyl N-tosyloxycarbamate Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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